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Abstract
This application note provides a detailed protocol for measuring antenna Voltage Standing

Wave Ratio (VSWR) using the VB1080 VSWR bridge in conjunction with a Rigol DSA series

spectrum analyzer. This document is intended for researchers, scientists, and drug

development professionals who require precise characterization of antenna performance for

applications such as wireless telemetry in biomedical devices, RF-based therapeutic or

diagnostic equipment, and wireless data transfer in laboratory settings. The protocol outlines

the theoretical background, equipment setup, calibration procedures, and data analysis

techniques necessary for accurate and repeatable VSWR measurements.

Introduction
In numerous research and development applications, from wireless patient monitoring to the

development of novel RF-based medical therapies, the performance of the antenna is a critical

factor. An antenna's efficiency in transmitting and receiving radio frequency (RF) signals is

paramount. The Voltage Standing Wave Ratio (VSWR) is a key parameter that quantifies this

efficiency by measuring the impedance mismatch between an antenna and the transmission
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line feeding it. A high VSWR indicates a significant portion of the RF power is reflected from the

antenna back to the source, leading to reduced signal strength, increased power consumption,

and potential damage to the transmitter.

The VB1080 is a VSWR bridge designed for S11 parameter measurements, including return

loss and VSWR, within a frequency range of 2 GHz to 8 GHz.[1][2] When paired with a Rigol

DSA series spectrum analyzer with a tracking generator, it provides a robust platform for

characterizing antenna performance. This application note details the standard operating

procedure for utilizing this setup to obtain reliable VSWR measurements.

Principle of VSWR Measurement
VSWR is derived from the reflection coefficient (Γ), which is the ratio of the reflected wave to

the incident wave. An ideal antenna, perfectly matched to the impedance of the transmission

line (typically 50 Ω), would have a VSWR of 1:1, indicating no reflected power. In practice, a

VSWR below 2:1 is generally considered acceptable for most applications.

The VB1080, a directional bridge, separates the incident and reflected signals. The spectrum

analyzer's tracking generator provides the incident signal, and the analyzer measures the

magnitude of the reflected signal. By comparing the reflected power to the incident power, the

return loss can be determined. VSWR is then calculated from the return loss. The relationship

between these parameters is crucial for understanding antenna performance.

Equipment and Materials
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Equipment/Material Manufacturer/Model Key Specifications

VSWR Bridge Rigol VB1080

Frequency Range: 2 GHz to 8

GHz, Connectors: N-type

(female)

Spectrum Analyzer
Rigol DSA800 Series (with

Tracking Generator)

Frequency range covering the

antenna under test

VSWR Measurement Software
Rigol VSWR-DSA800

(Optional)

Automates VSWR calculations

and display

Calibration Kit
N-type Open, Short, Load (50

Ω)

Matched to the system

impedance

RF Cables Coaxial, N-type (male-to-male)
Low-loss, appropriate length

for setup

Antenna Under Test (AUT) -
The antenna to be

characterized

Experimental Protocol
Equipment Setup

Ensure all equipment is powered off before making any connections.

Connect the VB1080 VSWR bridge to the Rigol DSA series spectrum analyzer.

Connect the IN port of the VB1080 to the Tracking Generator (TG) Output on the spectrum

analyzer using a high-quality N-type coaxial cable.

Connect the OUT port of the VB1080 to the RF Input on the spectrum analyzer using

another N-type coaxial cable.

Power on the spectrum analyzer and allow it to warm up for at least 30 minutes to ensure

stable measurements.

Calibration (Normalization)
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Calibration is a critical step to remove the systematic errors introduced by the test setup

(cables, connectors, and the VSWR bridge itself). This is achieved by measuring known

standards: an open circuit, a short circuit, and a matched load.

Set Measurement Parameters:

On the spectrum analyzer, press the FREQ button and set the start and stop frequencies

to encompass the operating range of the antenna under test.

Press the BW/Det button and set the Resolution Bandwidth (RBW) to an appropriate value

(e.g., 10 kHz) for a good balance between measurement speed and accuracy.

Perform Open-Short-Load (OSL) Calibration:

Open Calibration: Leave the DUT (Device Under Test) port of the VB1080 open

(unconnected). In the spectrum analyzer's measurement menu, navigate to the VSWR

measurement function and select the "Cal Open" or "Normalize" function. The analyzer will

perform a sweep and store the trace of the open circuit reflection.

Short Calibration: Connect a high-quality N-type shorting terminator to the DUT port of the

VB1080. In the VSWR measurement menu, select the "Cal Short" function. The analyzer

will perform a sweep and store the trace of the short circuit reflection.

Load Calibration: Connect a high-quality 50 Ω N-type load terminator to the DUT port of

the VB1080. In the VSWR measurement menu, select the "Cal Load" function. The

analyzer will perform a sweep and store the trace of the matched load reflection.

Antenna VSWR Measurement
Disconnect the calibration standard from the DUT port of the VB1080.

Connect the Antenna Under Test (AUT) to the DUT port of the VB1080. Ensure the antenna

is positioned in an environment free from significant RF reflections that could interfere with

the measurement.

The spectrum analyzer will now display the VSWR of the antenna over the specified

frequency range.
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Use the marker function on the spectrum analyzer to identify the frequency of the minimum

VSWR, which typically corresponds to the antenna's resonant frequency.

Record the VSWR value at the resonant frequency and across the antenna's operational

bandwidth.

Data Presentation
The quantitative data obtained from the VSWR measurement should be summarized for clear

interpretation and comparison.

Parameter Value Units

Start Frequency GHz

Stop Frequency GHz

Resonant Frequency (Min

VSWR)
GHz

VSWR at Resonant Frequency :1

Return Loss at Resonant

Frequency
dB

-10 dB Return Loss Bandwidth MHz

Data Interpretation
VSWR: A lower VSWR value indicates a better impedance match. A VSWR of 1.0:1 is ideal.

A value below 2.0:1 is generally considered good for most applications.

Return Loss: This is a logarithmic measure of the reflected power. A higher return loss value

is better. A return loss of 10 dB corresponds to a VSWR of approximately 1.92:1, meaning

about 10% of the power is reflected. A return loss of 20 dB corresponds to a VSWR of about

1.22:1, with only 1% of the power reflected.

Bandwidth: The -10 dB return loss bandwidth is often used to define the usable frequency

range of an antenna. This is the frequency range over which the return loss is 10 dB or
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greater (or VSWR is less than or equal to 1.92:1).

Visualization
Experimental Workflow
The following diagram illustrates the logical flow of the antenna VSWR measurement process.
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1. Setup

2. Calibration

3. Measurement

4. Data Analysis

Connect VB1080
to Spectrum Analyzer

Power On and Warm Up

Set Frequency Range
and RBW

Perform Open Calibration
(DUT Port Open)

Perform Short Calibration
(DUT Port Shorted)

Perform Load Calibration
(DUT Port with 50Ω Load)

Connect Antenna
Under Test (AUT)

Measure VSWR vs. Frequency

Identify Resonant Frequency
(Minimum VSWR)

Record VSWR and
Return Loss

Determine -10 dB Bandwidth

Click to download full resolution via product page

Caption: Workflow for Antenna VSWR Measurement using VB1080.
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Conclusion
This application note provides a comprehensive protocol for the accurate measurement of

antenna VSWR using the VB1080 VSWR bridge and a Rigol DSA series spectrum analyzer. By

following the detailed steps for setup, calibration, and measurement, researchers and scientists

can reliably characterize antenna performance, ensuring the integrity and efficiency of their

wireless systems in critical applications. Proper VSWR measurement is a fundamental step in

the development and validation of any RF-dependent technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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